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Compound of Interest

Compound Name: 2,5-Diiodopyrazine

Cat. No.: B123192

An In-depth Technical Guide to 2,5-
Diiodopyrazine

This technical guide provides comprehensive information on 2,5-diiodopyrazine, including its
chemical properties, synthesis protocols, and potential applications in research and drug
development. The content is tailored for researchers, scientists, and professionals in the field of
drug development.

Core Chemical and Physical Properties

2,5-Diiodopyrazine is a di-halogenated pyrazine derivative. Its key quantitative properties are
summarized below for easy reference.
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Property Value Citation(s)
CAS Number 1093418-77-9

Molecular Formula CaH212N2

Molecular Weight 331.88 g/mol

Exact Mass 331.83074 Da

Appearance Yellow powder

Melting Point 141 °C

XLogP3-AA 1.2

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor
Count

Synthesis of 2,5-Diiodopyrazine

A reliable method for the gram-scale synthesis of 2,5-diiodopyrazine involves the
deprotonative dimetalation of pyrazine.

Materials:

e 2,2,6,6-tetramethylpiperidine (TMP)

e n-Butyllithium (BuLi) (1.6 M solution in hexanes)

e CdCI2-TMEDA (Cadmium chloride tetramethylethylenediamine complex)
e Pyrazine

e lodine (I2)

o Tetrahydrofuran (THF)

e Heptane
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e Dichloromethane (CH2Cl2)
Procedure:

e To a stirred and cooled (0 °C) solution of 2,2,6,6-tetramethylpiperidine (13 mL, 75 mmol) in
THF (25 mL), successively add BuLi (1.6 M hexanes solution, 75 mmol) and CdCl2-TMEDA
(7.5 g, 25 mmol).

e Stir the mixture for 15 minutes at O °C.

e Introduce pyrazine (2.0 g, 25 mmol) to the mixture.
 Allow the reaction to stir for 2 hours at room temperature.
e Add a solution of 12 (14 g, 75 mmol) in THF (25 mL).

» Purify the resulting product by flash chromatography on silica gel using a heptane/CH2Clz
gradient (from 100/0 to 80/20).

The final product, 2,5-diiodopyrazine, is obtained as a yellow powder (yield: 3.3 g, 40%).
Characterization Data:

« 1H NMR (CDCls): 3 8.63 (s, 2H)

e 13C NMR (CDCIs): & 116.6 (C2 and C5), 154.1 (C3 and C6)

« HRMS (High-Resolution Mass Spectrometry): Calculated for CaH212N2: 331.8307, Found:
331.8297
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Reagent Preparation

2,2,6,6-tetramethylpiperidine

in THE (0°C) n-Butyllithium CdCI2- TMEDA

Reactign Steps

P Mix and Stir for 15 min at 0°C |«

i

Add Pyrazine

'

Stir for 2h at Room Temperature

i

Add lodine in THF

Purification

Flash Chromatography
(Heptane/CH2CI2 gradient)

2,5-Diiodopyrazine
(Yellow Powder)
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Preclinical Development
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molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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